An In-depth Technical Guide to the Nuclear Structure and Properties of Dysprosium-164
An In-depth Technical Guide to the Nuclear Structure and Properties of Dysprosium-164
For Researchers, Scientists, and Drug Development Professionals
Abstract
Dysprosium-164 (¹⁶⁴Dy) is the most abundant, stable isotope of the rare-earth element dysprosium. Its unique nuclear characteristics, notably a large thermal neutron capture cross-section and a well-deformed prolate shape, make it a nucleus of significant interest in fundamental nuclear physics research and a crucial precursor material in the production of therapeutic radionuclides. This guide provides a comprehensive overview of the nuclear structure and properties of ¹⁶⁴Dy, detailing its fundamental characteristics, excited state schema, and the experimental methodologies used for their determination.
Fundamental Nuclear Properties
Dysprosium-164 is an even-even nucleus, meaning it has an even number of protons and an even number of neutrons. This composition results in a ground state with zero intrinsic spin and positive parity (Jπ = 0+).[1][2] A summary of its key properties is presented in Table 1.
Table 1: Fundamental Nuclear Properties of Dysprosium-164 (¹⁶⁴Dy)
| Property | Value | Reference(s) |
| Atomic Number (Z) | 66 | [1] |
| Neutron Number (N) | 98 | [1] |
| Mass Number (A) | 164 | [1] |
| Isotopic Mass | 163.92918 u | [1] |
| Natural Abundance | 28.260% | [1][2] |
| Half-life | Stable | [1][2] |
| Spin and Parity (Jπ) | 0+ | [1][2] |
| Nuclear Binding Energy | 1338.02954 MeV | [1] |
| Mass Excess | -65.96841 MeV | [1] |
| Nuclear Charge Radius | 5.2218(106) fm | [1][2] |
| Quadrupole Deformation (β₂) | 0.349(3) | [3] |
| Parent Nuclides | ¹⁶⁴Ho, ¹⁶⁴Tb | [1] |
Nuclear Structure and Excited States
The nucleus of ¹⁶⁴Dy exhibits a pronounced, stable prolate deformation, characteristic of nuclei in this mass region. This deformation gives rise to collective rotational and vibrational modes of excitation, which are organized into distinct bands of energy levels.
Nuclear Shape and Deformation
The deviation from a spherical shape is quantified by the nuclear quadrupole deformation parameter (β₂). For ¹⁶⁴Dy, the experimentally determined value is approximately β₂ = 0.349 , indicating a significant prolate (American football-like) shape.[3] While the 0+ ground state has a zero quadrupole moment, the excited states within the rotational bands possess large quadrupole moments, a hallmark of collective nuclear motion.[2]
Level Scheme and Gamma Transitions
The excited states of ¹⁶⁴Dy are well-characterized and are typically grouped into rotational bands built upon specific intrinsic nuclear configurations (the "band-head"). The lowest energy band is the ground-state rotational band, which consists of evenly spaced levels with increasing even integer spins (0+, 2+, 4+, etc.).[2] The energies and properties of these and other prominent low-lying excited states, as adopted from the Evaluated Nuclear Structure Data File (ENSDF), are detailed in Table 2.[4][5][6]
Table 2: Adopted Low-Lying Excited States and Gamma Transitions in ¹⁶⁴Dy
| Level Energy (keV) | Spin / Parity (Jπ) | Half-life | Decay Gamma Energy (keV) | Relative Intensity | Multipolarity |
| 73.39 | 2+ | 2.41 ns | 73.39 | 100 | E2 |
| 242.22 | 4+ | 13.9 ps | 168.83 | 100 | E2 |
| 501.1 | 6+ | 2.1 ps | 258.88 | 100 | E2 |
| 761.81 | 2+ | 1.1 ps | 688.42 | 100 | E2 |
| 519.59 | 2.2 | M1+E2 | |||
| 761.81 | 48.7 | E2 | |||
| 828.3 | 3+ | 754.9 | 100 | E1 | |
| 586.1 | 5.5 | E2 | |||
| 915.99 | 4+ | 1.3 ps | 842.60 | 100 | E2 |
| 673.77 | 69 | M1+E2 | |||
| 154.18 | 0.23 | E2 |
(Data extracted from the NuDat 3 database, maintained by the National Nuclear Data Center, Brookhaven National Laboratory.)[4][5][6]
The ground-state rotational band (0+, 2+, 4+, 6+...) is clearly visible. The 2+ state at 73.39 keV decays to the 0+ ground state via a pure electric quadrupole (E2) transition.[2] Higher-lying states, such as the gamma-vibrational band starting at 761.81 keV (Jπ = 2+), represent collective vibrations of the deformed nucleus.
Key Nuclear Reactions and Applications
The nuclear properties of ¹⁶⁴Dy are exploited in several fields, most notably in the production of medical radioisotopes.
Neutron Capture and Radioisotope Production
Dysprosium-164 has a very high probability of capturing thermal neutrons, with a cross-section of approximately 2672 barns. This (n,γ) reaction is pivotal for producing other isotopes.
¹⁶⁴Dy(n,γ)¹⁶⁵Dy → ¹⁶⁵Ho
The capture of a neutron by ¹⁶⁴Dy produces Dysprosium-165 (¹⁶⁵Dy), a radioisotope with a half-life of 2.33 hours. ¹⁶⁵Dy is used in radiation synovectomy for the treatment of arthritis.[2] ¹⁶⁵Dy subsequently decays via beta emission to the stable isotope Holmium-165 (¹⁶⁵Ho). This process is also the basis for producing the therapeutic radioisotope Holmium-166 (¹⁶⁶Ho) from the double neutron capture on ¹⁶⁴Dy, which is used in cancer therapy.[2]
Caption: Production of ¹⁶⁵Dy via neutron capture on stable ¹⁶⁴Dy.
Experimental Protocols
The nuclear structure data presented in this guide are the result of decades of experiments using a variety of sophisticated techniques. The following sections describe the core methodologies.
Coulomb Excitation
Coulomb excitation is a powerful technique for probing the collective structure of nuclei without the complications of nuclear reactions.
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Methodology: A beam of ions (e.g., ¹⁶⁴Dy or a projectile to hit a ¹⁶⁴Dy target) is accelerated to an energy low enough to ensure that the colliding nuclei do not touch, meaning the interaction is purely electromagnetic. The electromagnetic field of one nucleus excites the other, populating low-lying rotational and vibrational states. By detecting the scattered particles in coincidence with the de-excitation gamma rays, one can determine the probabilities of exciting each state. These probabilities are directly related to the electric quadrupole (E2) matrix elements, which provide information on the nuclear shape and deformation.
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Experimental Setup: Modern setups, such as the JANUS array, use segmented Germanium detectors (like SeGA) for high-resolution gamma-ray detection, coupled with segmented double-sided silicon detectors (like Bambino2) to detect the scattered particles.[7][8] This allows for a precise reconstruction of the scattering kinematics and a clean measurement of the excitation cross-sections.
In-beam Gamma-Ray Spectroscopy
This technique is used to study the states of a nucleus produced immediately following a nuclear reaction.
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Methodology: A target, such as enriched ¹⁶³Dy, is bombarded with a beam of light particles (e.g., deuterons in a (d,p) reaction or neutrons in an (n,n') reaction). The outgoing particle is detected, and the resulting ¹⁶⁴Dy nucleus is formed in an excited state. This nucleus immediately de-excites by emitting a cascade of gamma rays. These gamma rays are detected by a surrounding array of high-resolution detectors. By analyzing the energies of the gamma rays and their coincidence relationships (which gammas are emitted together), the level scheme of the nucleus can be constructed.
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Experimental Setup: A typical setup involves a particle accelerator to produce the beam, a target chamber, and a spectrometer array. Modern spectrometers consist of multiple high-purity germanium (HPGe) detectors, often surrounded by suppression shields to improve the quality of the signal. The detection of both the outgoing light particle and the gamma rays allows for clean identification of the reaction channel and the nucleus being studied.
Caption: Workflow for an in-beam gamma-ray spectroscopy experiment.
Neutron Capture Cross-Section Measurement
Precisely measuring the probability of a neutron capture reaction is crucial for reactor physics and isotope production calculations.
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Methodology: The two primary methods are activation and time-of-flight. In the activation technique, a sample of ¹⁶⁴Dy is irradiated with a known neutron flux for a specific time. Afterward, the sample is removed, and the activity of the produced ¹⁶⁵Dy is measured by detecting its characteristic decay gamma rays. The cross-section can be calculated from the induced activity. The time-of-flight (TOF) method uses a pulsed neutron source. The energy of a neutron is determined by measuring the time it takes to travel from the source to the ¹⁶⁴Dy sample. When a capture occurs, the prompt gamma-ray cascade is detected. By correlating the detection of these gamma rays with the neutron's time-of-flight, the capture cross-section can be determined as a function of neutron energy.
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Experimental Setup: TOF experiments require a pulsed neutron source (from an accelerator), a long flight path, a ¹⁶⁴Dy sample, and a highly efficient 4π gamma-ray detector array (a calorimeter) that surrounds the sample to detect the entire energy of the capture-gamma cascade.
Conclusion
Dysprosium-164 is a stable, well-deformed nucleus whose properties are foundational to our understanding of nuclear collectivity in heavy nuclei. Its well-defined rotational structure serves as a textbook example of collective motion. From a practical standpoint, its large neutron capture cross-section makes it an indispensable target material for the production of ¹⁶⁵Dy and ¹⁶⁶Ho, radioisotopes with important applications in therapy. The continued study of ¹⁶⁴Dy and its neighboring isotopes through advanced experimental techniques will further refine nuclear models and support the development of novel radiopharmaceuticals.
Caption: The ground-state rotational band of ¹⁶⁴Dy.
References
- 1. Dysprosium-164 - isotopic data and properties [chemlin.org]
- 2. Dysprosium-164 Isotope (164Dy) for Research [benchchem.com]
- 3. arxiv.org [arxiv.org]
- 4. NuDat 3 User Guide [nndc.bnl.gov]
- 5. Nuclear Structure and Decay Data (NNDC) [nndc.bnl.gov]
- 6. NuDat 3 [nndc.bnl.gov]
- 7. JANUS — A setup for low-energy Coulomb excitation at ReA3 [inis.iaea.org]
- 8. JANUS — A setup for low-energy Coulomb excitation at ReA3 (Journal Article) | OSTI.GOV [osti.gov]
